Cas no 1338540-55-8 (OTS514)

• Product Name: OTS514
• CAS No: 1338540-55-8
• MF: C₂₀H₁₈N₂O₂S
• MW: 350.434123516083
• CID: 3163044
• PubChem ID: 67448290
• Update Time: 2025-04-21

OTS514 Chemical and Physical Properties

Names and Identifiers

• OTS514
• PBK-IN-9
• CHEMBL3672289
• 9-[4-[(2R)-1-aminopropan-2-yl]phenyl]-8-hydroxy-5H-thieno[2,3-c]quinolin-4-one
• Z4916877915
• HY-120346
• 9-[4-(1-aminopropan-2-yl)phenyl]-8-hydroxy-5H-thieno[2,3-c]quinolin-4-one
• SCHEMBL2548820
• CS-0077637
• 1338540-55-8
• PD118322
• (R)-9-(4-(1-Aminopropan-2-yl)phenyl)-8-hydroxythieno[2,3-c]quinolin-4(5H)-one

• Inchi： 1S/C20H18N2O2S/c1-11(10-21)12-2-4-13(5-3-12)17-16(23)7-6-15-18(17)14-8-9-25-19(14)20(24)22-15/h2-9,11,23H,10,21H2,1H3,(H,22,24)/t11-/m0/s1
• InChI Key： GBOYXCBUDIJBBZ-NSHDSACASA-N
• SMILES： S1C=CC2=C1C(NC1=CC=C(C(C3C=CC(=CC=3)[C@@H](C)CN)=C21)O)=O

Computed Properties

• Exact Mass: 350.10889899Da
• Monoisotopic Mass: 350.10889899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Thienoquinolines